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Compound of Interest

Compound Name:
5-Fluoro-2-

methoxynicotinaldehyde

Cat. No.: B1322631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

5-Fluoro-2-methoxynicotinaldehyde, a key intermediate in pharmaceutical synthesis. The

strategic incorporation of fluorine and a methoxy group onto the pyridine ring makes this

compound a valuable building block in the development of novel therapeutics. This document

outlines its known properties, a general synthetic approach, and a workflow for its preparation.

Core Physicochemical Properties
The following table summarizes the key physicochemical properties of 5-Fluoro-2-
methoxynicotinaldehyde. It is important to note that while some of these properties are

derived from experimental data, others are predicted values and should be considered as such.
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Property Value Source

CAS Number 351410-62-3 [1]

Molecular Formula C₇H₆FNO₂ [1][2]

Molecular Weight 155.13 g/mol [1][2]

Appearance White to off-white solid [1]

Boiling Point 233.2 ± 35.0 °C (Predicted) [1][2]

Density 1.266 ± 0.06 g/cm³ (Predicted) [1][2]

pKa -0.82 ± 0.20 (Predicted) [1]

Storage Conditions

Store at 2-8°C under an inert

atmosphere (e.g., Nitrogen or

Argon)

[1][2]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 5-Fluoro-2-
methoxynicotinaldehyde are not widely published, a general synthetic route can be inferred

from analogous reactions, such as the synthesis of 5-fluoro-2-methoxybenzaldehyde.[3] The

following is a plausible, generalized protocol for the formylation of a suitable fluorinated

methoxypyridine precursor.

General Synthesis of 5-Fluoro-2-methoxynicotinaldehyde via Lithiation and Formylation:

Objective: To introduce a formyl group at the 3-position of a 5-fluoro-2-methoxypyridine

precursor.

Materials:

A suitable starting material, such as 3-bromo-5-fluoro-2-methoxypyridine

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) solution in hexanes
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Anhydrous N,N-dimethylformamide (DMF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a thermometer, a nitrogen inlet, and a dropping funnel is charged with the starting

bromo-pyridine derivative dissolved in anhydrous THF.

Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

Lithiation: n-Butyllithium is added dropwise to the stirred solution via the dropping funnel,

maintaining the temperature at -78 °C. The reaction is stirred at this temperature for a

specified time (e.g., 1 hour) to ensure complete lithium-halogen exchange.

Formylation: Anhydrous DMF is then added dropwise to the reaction mixture at -78 °C. The

reaction is allowed to slowly warm to room temperature and stirred for an additional period

(e.g., 1 hour).

Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous

solution of ammonium chloride.

Extraction: The aqueous layer is extracted multiple times with ethyl acetate. The organic

layers are combined.

Drying and Concentration: The combined organic extracts are dried over anhydrous

magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced

pressure to yield the crude product.

Purification: The crude 5-Fluoro-2-methoxynicotinaldehyde is purified by silica gel column

chromatography using an appropriate solvent system (e.g., a mixture of hexanes and ethyl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1322631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acetate) to afford the pure product.

Characterization: The final product should be characterized by standard analytical techniques,

such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of 5-Fluoro-2-
methoxynicotinaldehyde as described in the experimental protocol.

Dissolve 3-bromo-5-fluoro-2-methoxypyridine in anhydrous THF Cool to -78 °C Add n-Butyllithium dropwise Stir at -78 °C for 1h Add anhydrous DMF dropwise Warm to room temperature and stir for 1h Quench with saturated aq. NH4Cl Extract with Ethyl Acetate Dry organic layers and concentrate Purify by column chromatography 5-Fluoro-2-methoxynicotinaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 5-Fluoro-2-methoxynicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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